Cas no 613-23-0 (1,2-Phenylenediacetonitrile)

1,2-Phenylenediacetonitrile structure
1,2-Phenylenediacetonitrile structure
Product Name:1,2-Phenylenediacetonitrile
CAS No:613-23-0
MF:C10H8N2
MW:156.183921813965
CID:38889
PubChem ID:69180
Update Time:2025-09-27

1,2-Phenylenediacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-Phenylenediacetonitrile
    • o-Phenylenediacetonitrile
    • AMY13394
    • AS-11784
    • AKOS003388281
    • alpha,alpha'-Dicyano-o-xylene
    • o-Bis(cyanomethyl)benzene
    • 2-[2-(cyanomethyl)phenyl]acetonitrile
    • AC-22737
    • EN300-75165
    • PB47619
    • CS-W018007
    • o-Xylylene Cyanide
    • FT-0606304
    • o-Phenylenediacetonitrile;Phthalic acetonitrile
    • 1,2-Bis(cyanomethyl)benzene
    • o-Xylylendicyanid
    • X0050
    • Z1171979160
    • A24726
    • o-xylylenedicyanide
    • UNII-FGS58Z5HPA
    • SY025677
    • o-Xylylene dicyanide
    • W-105164
    • FGS58Z5HPA
    • 2,2'-o-Phenylenediacetonitrile
    • 2,2'-(1,2-Phenylene)diacetonitrile
    • 2,2'-(1,2-Phenylene)diacetonitrile;2,2'-(1,2-Phenylene)diacetonitrile
    • NSC-5170
    • SCHEMBL1945874
    • 613-73-0
    • NSC 5170
    • EINECS 210-351-3
    • DTXSID00210203
    • NS00022500
    • NSC5170
    • o-Phenylene diacetonitrile
    • 613-23-0
    • o-Benzenediacetonitrile
    • 1,2-Benzenediacetonitrile
    • MFCD00001905
    • InChI=1/C10H8N2/c11-7-5-9-3-1-2-4-10(9)6-8-12/h1-4H,5-6H
    • Inchi: 1S/C10H8N2/c11-7-5-9-3-1-2-4-10(9)6-8-12/h1-4H,5-6H2
    • InChI Key: FWPFXBANOKKNBR-UHFFFAOYSA-N
    • SMILES: N#CCC1C=CC=CC=1CC#N

Computed Properties

  • Exact Mass: 156.069
  • Monoisotopic Mass: 156.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.101 g/cm3
  • Boiling Point: 325.4ºC at 760 mmHg
  • Flash Point: 157.7ºC
  • Refractive Index: 1.549
  • PSA: 47.58000
  • LogP: 1.81876

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